Cas no 4317-14-0 (Amitriptyline N-Oxide)

• Product Name: Amitriptyline N-Oxide
• CAS No: 4317-14-0
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 329264
• PubChem ID: 20313
• Update Time: 2025-05-23

Amitriptyline N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N,N-dimethyl-, N-oxide
• Amitriptyline N-Oxide
• AMITRIPTYLINE N OXIDE
• 5-(3-Dimethylaminopropyliden)dibenzo<a.d>cycloheptan-N-oxid
• amitriptyline-N-oxide
• Amitriptylin-N-oxid
• amitriptylinoxide
• Amitriptylinoxide (inn)
• DTXSID50195758
• US8629135, SW-03
• Q472476
• BRN 2385442
• NORTRIPTYLINE HYDROCHLORIDE IMPURITY J [EP IMPURITY]
• NS00001882
• N,N-dimethyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propan-1-amine oxide
• Amitriptylinoxid
• CHEBI:135224
• D07449
• CCG-37141
• Ambivalon
• 3-(10,11-Dihydro-5H-dibenzo-[a,d]cyclohepten-5-ylidene)-N,N-dimethyl-1-propanamine N-oxide
• 3-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-yliden)-N,N-dimethylpropylamin N-oxid
• 10,11-Dihydro-N,N-dimethyl-5H-dibenzo[a,d]cycloheptene-.DELTA.5,.gamma.-propylamine N-oxide
• NSC176555
• AMITRIPTYLINOXIDE [MI]
• 10,11-Dihydro-N,N-dimethyl-5H-dibenzo(a,d)cycloheptene-delta5,gamma-propylamine-N-oxide
• (3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propyl)(hydroxy)dimethyl-5-azane
• 4317-14-0
• 10,11-Dihydro-N,N-dimethyl-5H-dibenzo(a,d)cycloheptene-delta(sup 5,gamma)-propylamine N-oxide
• NCI176555
• Amitriptylinoxyde [INN-French]
• TYR2U59WMA
• Amitriptylinoxidum
• Equilibrin
• AMITRIPTYLINOXIDE [WHO-DD]
• NCI60_001463
• Amitriptylinoxyde
• Amitriptilinoxido [INN-Spanish]
• UNII-TYR2U59WMA
• SCHEMBL54518
• 10,11-dihydro-N,N-dimethyl-5H-dibenzo(a,d)cycloheptene-delta5,gamma-propylamine N-oxide
• 3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N,N-dimethyl-1-propanamine N-oxide
• amitriptyline oxide
• NCGC00097618-01
• 3-(5,6-dihydrodibenzo[[?],[?]][7]annulen-11-ylidene)-N,N-dimethyl-propan-1-amine oxide
• (3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propyl)(hydroxy)dimethyl-.lambda.~5~-azane
• NCGC00014514-02
• AKOS040746566
• Amitriptilinoxido
• NCGC00014514
• Amitryptiline-N-oxide
• ZPMKQFOGINQDAM-UHFFFAOYSA-N
• Amitriptylinoxidum [INN-Latin]
• 5H-Dibenzo(a,d)cycloheptene-.delta.5,.gamma.-propylamine, 10,11-dihydro-N,N-dimethyl-N-oxide
• 5H-Dibenzo(a,d)cycloheptene-delta(sup 5),gamma-propylamine, 10,11-dihydro-N,N-dimethyl-N-oxide
• AMITRYPTYLINE-N-OXIDE
• Amitriptylinoxide [INN]
• NCIStruc1_001927
• NCIStruc2_001301
• 1-Propanamine, 3-(10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-ylidene)-N,N-dimethyl-N-oxide
• CHEMBL627
• DB13114
• BDBM112778
• J9.621K
• Amioxid-neuraxpharm

• Inchi： 1S/C20H23NO/c1-21(2,22)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-12H,7,13-15H2,1-2H3
• InChI Key： ZPMKQFOGINQDAM-UHFFFAOYSA-N
• SMILES： [O-][N+](C)(C)CC/C=C1\C2C=CC=CC=2CCC2C=CC=CC\1=2

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.1A^2

Experimental Properties

• Density: 1.0552 (rough estimate)
• Melting Point: 228-230°; mp 102-103°
• Boiling Point: 435.25°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 29.43000
• LogP: 4.20210

Amitriptyline N-Oxide Security Information

• Toxicity：LD50 in mice, guinea pigs, rabbits, dogs (mg/kg): between 330-460 orally; in mice, rats: 87, 25 i.v.; 320, 110 i.p. (Friehe, Fontaine).
• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

Additional information on Amitriptyline N-Oxide

Amitriptyline N-Oxide: A Comprehensive Overview

Amitriptyline N-Oxide, identified by the CAS number 4317-14-0, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of amitriptyline, a well-known tricyclic antidepressant, and has been studied for its potential applications in various therapeutic areas. The structure of Amitriptyline N-Oxide involves the oxidation of the nitrogen atom in the amitriptyline molecule, which introduces unique chemical properties that distinguish it from its parent compound.

Recent studies have highlighted the potential of Amitriptyline N-Oxide in modulating neurotransmitter systems, particularly in relation to serotonin and norepinephrine reuptake inhibition. These findings suggest that the compound may possess antidepressant properties similar to amitriptyline but with potentially improved pharmacokinetic profiles. Researchers have also explored its role in neuroprotection, indicating that it may offer benefits in conditions such as Alzheimer's disease and other neurodegenerative disorders.

The synthesis of Amitriptyline N-Oxide involves a multi-step process that typically includes oxidation reactions, often utilizing oxidizing agents such as hydrogen peroxide or other suitable reagents. The optimization of these synthetic pathways has been a focus of recent research, with scientists aiming to develop more efficient and cost-effective methods for large-scale production.

In terms of biological activity, Amitriptyline N-Oxide has demonstrated selectivity towards certain receptors and enzymes, which may contribute to its therapeutic potential. Preclinical studies have shown that it exhibits reduced side effects compared to amitriptyline, particularly in terms of anticholinergic effects, making it a promising candidate for the development of next-generation antidepressants.

The application of computational chemistry techniques has further enhanced our understanding of the molecular mechanisms underlying the activity of Amitriptyline N-Oxide. Molecular docking studies have provided insights into its binding affinities with key targets such as serotonin transporters and voltage-gated sodium channels, which are critical for its pharmacological effects.

Moreover, recent advancements in analytical techniques have enabled more precise characterization of Amitriptyline N-Oxide. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity, ensuring the reliability of experimental results.

In conclusion, Amitriptyline N-Oxide represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research uncovering new insights into its properties and applications, this compound holds promise for advancing treatments in mental health and neurodegenerative diseases.